The existence of improper pharmaceutical contaminants in water bodies has endangered the environment and human health worldwide, which makes it ineludible to develop potential dual-functional nanomaterials that not only possess an exceptional luminescence capability but also exhibit simultaneous photodegradation efficiency towards hazardous pharmaceutical residues. Herein, we describe a Dy3+/Eu3+ co-doped NaYF4 (NP) nanostructure and a NP@GO anchored nanocomposite, effectively synthesized via a hydrothermal approach. The as-prepared NP and NP@GO nanostructures were subjected to structural, morphological and compositional characterizations. Interestingly, due to its superior fluorescence behavior, the synthesized Dy3+/Eu3+ co-doped NaYF4 (NP) nanophosphor was screened for turn off sensing of the pharmaceutical drug nitrofurazone (NFZ) in aqueous medium via the FRET approach. The as-designed sensor displayed an excellent luminescence turnoff response with a low limit of detection (LOD and high Stern Volmer quenching constant (Ksv)). Most importantly, the Dy3+/Eu3+ co-doped NaYF4 nanosensor exhibits exceptional selectivity towards NFZ with influential anti-interference behavior. In addition, NP and the NP@GO nanocomposite were used for the photodegradation of NFZ. The NP@GO nanocomposite demonstrated significant photocatalytic efficiency for the degradation of NFZ. Within 40 min of solar irradiation, the degradation efficiency of NP and the NP@GO nanocomposite towards NFZ was determined to be 52.4% and 97.5%, respectively. Moreover, the as-synthesized nanocomposite system demonstrated outstanding recyclability for almost three consecutive cycles. Overall, this work outlines a feasible strategy for immediate detection and photocatalytic degradation of NFZ in aqueous medium by employing Dy3+/Eu3+ co-doped NaYF4 (NP) and NP@GO as a potential dual mode nanomaterial.

Chemiresistive WO3-GO (WG) nanohybrid sensors were designed by a cost-effective hydrothermal process. The structure, morphology, composition and surface features of the prepared WG nanohybrids were explored by an array of analytical techniques, such as X-ray diffractometry (XRD), Raman spectroscopy, X-ray photoelectron spectroscopy (XPS), field emission scanning electron microscopy (FESEM), energy dispersive X-ray analysis (EDAX), high-resolution transmission electron microscopy (HRTEM) and Brunauer–Emmett–Teller (BET) surface profiling. The gas sensing performance of the WG nanohybrids reveals that the small amount of GO significantly impacts the sensor performance. The enhanced gas sensing performance of the WG nanohybrid sensor with a GO content of 3 weight% exhibits an excellent response to 100 ppm of NO2, attaining 239%, which is nearly fourfold higher than that of pristine WO3 (61%) at 150 °C, and shows outstanding selectivity, reproducibility and stability (84.5%). Impedance spectroscopy was employed to understand the interaction between the NO2 gas molecules and the WG nanohybrid.

Surface Enhanced Raman Spectroscopy has emerged as a powerful analytical technique for fingerprint recognition of molecular samples with high sensitivity. The Surface Enhanced Raman Scattering (SERS) effect has been extensively studied for the past few decades. However, only recently the commercialization of portable Raman spectrometers has taken SERS a step closer to real-world applications. Swift and convenient testing of analytes for point-of-care, environmental as well as food quality control and safety applications, is very lucrative. This can be realized with the use of low-cost, mass producible and environmentally friendly SERS active substrates in combination with portable Raman spectrometers. In this study, we demonstrate one approach to accomplish such a SERS-active substrate using nanostructured latex coated paperboard as a base substrate. The nanostructure is accomplished by applying a reverse gravure coater in combination with a short-wavelength infrared (IR) heater. The whole process is easily up-scalable. The SERS functionality is then obtained by physical vapor deposition of an ultra-thin layer of Au or Ag. The surface nanostructure was confirmed by atomic force microscopy, showing an additional nanoscale graininess after the deposition of Au or Ag. The successful metal deposition was confirmed by X-ray photoelectron spectroscopy and deposition homogeneity was also analyzed. To confirm the SERS effect, two model compounds; crystal violet and rhodamine 6G were tested in the concentration range of 1–1000 μM. The results confirmed that the nanostructured, flexible, paper-based substrate can perform as a SERS-active substrate with negligible background noise.

The present work involves a method for synthesizing metallic Ti nanoparticles in the liquid phase. A deep eutectic solvent (DES) composed of ethylene glycol and choline chloride was used as the solvent for electrolytic dissolution. A nanoparticle colloid solution was prepared from a titanium chloride/DES solution by a flowing electric current, where metallic Ti plates were used as the anode and cathode under ultrasonic irradiation in water at room temperature. The nanoparticulate powder had the crystal structure of hexagonal Ti. The nanoparticle sizes were in the range 4.0–114.0 nm and the metallic Ti nanoparticles were chemically stable in ambient atmosphere. Chemically stable metallic Ti nanoparticles are expected to be applied in fields such as aeronautics, solar cells, molding, etc.

Nanomaterials have distinguished themselves as an outstanding class of materials due to their unique physical and chemical characteristics compared to bulk materials. The physicochemical properties of nanomaterials can be improved by forming nanocomposites and manipulating different nanoparticles by varying their mixing ratios. In this study, ZnO and SiO2 nanoparticles and ZnO/SiO2 nanocomposites were produced using a sol–gel method based on the variation of mixing ratios (1:1, 1:2 and 2:1). The monometallic oxide nanoparticles (ZnO, SiO2) and the corresponding nanocomposites (ZnO/SiO2) were characterized using HRSEM, EDX, XRD, FTIR, BET and XPS. Regardless of the mixing ratio of ZnO and SiO2 nanoparticles used, the HRSEM pictures demonstrated a morphological change from the irregular and spherical forms produced for SiO2 and ZnO nanoparticles to rod-like shapes for the ZnO/SiO2 nanocomposite. The quartz phase of SiO2 nanoparticles, with a crystallite size of 43.67 nm, and the hexagonal wurtzite phase of ZnO nanoparticles, with a crystallite size of 31.52 nm, were both synthesized, as revealed by the XRD results. As opposed to this, the XRD patterns of the ZnO/SiO2 nanocomposites synthesized with 1:1, 1:2 and 2:1 mixing ratios showed a mixture of α-quartz (SiO2) and hexagonal wurtzite (ZnO) with crystallite sizes of 21.24, 29.56 and 15.36 nm, respectively. The EDS results confirmed the existence of Zn and O for ZnO; Si and O for SiO2 nanoparticles and Zn, Si and O in the prepared ZnO/SiO2 nanocomposite, irrespective of the mixing ratios. The XPS results showed the existence of Zn in the +1 oxidation state in ZnO/SiO2 compared to single ZnO with the Zn2+ valence. The BET surface area indicates that the ZnO/SiO2 nanocomposites had a higher surface area (1:1 (39.042 m2/g), 1:2 (55.602 m2/g) and 2:1 (82.243 m2/g)), irrespective of the mixing ratios, compared to the surface area for the ZnO (8.620 m2/g) and SiO2(0.386 m2/g) nanoparticles. The mixing ratio of the ZnO and SiO2 nanoparticles influenced the crystallite sizes, surface elements oxidation states and morphology of the ZnO/SiO2 nanocomposite formed and the optima mixing ratio for the formation of ZnO/SiO2 nanocomposite was found to be 2:1 of ZnO:SiO2 nanoparticles.

Zinc oxide (ZnO) is known to exhibit multifunctional properties for a variety of applications, including gas sensing, light-emitting diodes, optoelectronics and transparent electronics. Doping in ZnO may induce defect states, thereby influencing its physical properties. Here, the simultaneous substitution with Al and Cu is attempted in ZnO in order to tune its optical properties. The morphological, structural, optical and photoluminescence properties were thoroughly investigated using different characterization tools. The phase purity of the Al and Cu co-doped ZnO nanoparticles is confirmed by X-ray diffraction, Fullprof, XPS and Raman spectroscopy. The nanoparticles possess an agglomerated spherical-shape-like morphology, as evident from SEM images. The co-doped ZnO nanoparticles reveal a band gap of ∼3.2 eV. Photoluminescence and time-resolved photoluminescence spectroscopy show the presence of various defect states in ZnO which can tune its optical properties as per the desired application.

Recent advancements and the rapid development in wearable electronics, (e-textiles), sensors and technology, as well as smart human–machine interfaces, have recently propelled the fabrication of metallic and conductive fibers and textiles for a versatile range of applications, including sensors, photonics, optoelectronics, wearable electronics, electromagnetic interference (EMI) shielding and heat generators, ascribed to features such as durability, elevated conductivity, low weight and satisfactory flexibility. Hence, textile materials, hitherto perceived merely as an interface separating the wearer from the environment, perform more critical functions in varying segments, including industrial, sport, medical, security, oil and gas, entertainment, aerospace, military, automotive, technical, agricultural and so on. The development of advanced strategies to construct metallized and conductive fibers and textiles have further provided greater protection and enhanced metallized textile surfaces resistive to mechanical forces, corrosion and abrasion, inclusive of other external parameters. Therefore, this paper presents recent advances in the development, fabrication, characterization and wearable sensors applications of metallized and conductive fibers and textiles, with special emphasis on three forms of conductive fibers, namely metallic, carbon- and polymeric affiliated fibers and textiles, with regard to intelligent human–machine interfaces.

We have performed ultrasonic liquid phase exfoliation (LPE) of MgB2 in ethanol and investigated the resulting nano-assemblies as a function of the ultrasound processing time. TEM morphological and structural analysis, along with STM topographic characterization, showed that for short sonication times the exfoliated grains preserve the MgB2 crystal structure, have a 2D character and produce Moiré patterns corresponding to stacked layers with rotational misalignment. On the other hand, the longest process times result in spheroidal nanoparticles with diameters of the order of 10 nm, which can also coalesce into larger agglomerates. Optical absorbance spectra confirmed that the exfoliated material preserves a metallic nature with a predominant 2D character corresponding to the ab-plane, whereas Raman spectra showed the presence of extra-modes induced by 3D symmetry breaking in the exfoliated products, along with indications of some B-H stretching modes. The detection of a positive zeta potential confirms that an active surface hydrogenation process has taken place during sonication. The mechanochemistry of the exfoliation mechanism has been attributed to particle–particle collisions and particle-shockwave interactions originating from the implosive bubble-collapse. The present study provides important information useful for implementing the LPE process in different contexts for MgB2, like few-layer superconductivity, antibacterial coating and nano-drug preparation.

Dealloying is already being used as a method for manufacturing structured binary and multicomponent metal nanoparticles. In such a process, one of the metals, e.g. the less noble one, is selectively removed from the alloy, while the atoms of the more noble metal diffuse and reorganize into a particular structure, e.g. a porous structure or a core–shell structure. Usually, dealloying is provided by an electrochemical method. Binary Ni–Pt and Cu–Pt nanoparticles with an initial number of atoms N = 3000, equiatomic composition and uniform distributions of components over the volume were chosen as objects of atomistic simulations. In the course of simulation, Ni or Cu atoms, respectively, were gradually removed until 1200 atoms were removed. For the removal, at each step of the iterative process, an atom with the smallest absolute value of the potential energy was selected. The simulation was carried out using two alternative simulation methods (molecular dynamics (MD) and Monte Carlo (MC)). An integrated approach to the simulations allows us to increase the reliability of the results and to prevent the appearance of artifacts. The interatomic interaction in the simulated systems was described by the many-particle Gupta potential (tight-binding potential). A drop in energy was observed for Cu–Pt nanoparticles, while for the Ni–Pt nanoalloy, the MD method predicts a similar behavior, but the MC method predicts an increase in the energy of the nanoclusters after the removal of 400 atoms. Analysis of the structure showed that, at this moment, active pore formation begins in the Ni–Pt nanoparticles, both in the surface layers and in their central regions.

The 20.1Na2O-23.1BaO-23TiO 2-17.4SiO 2-7.6B2O3-5.8Fe2O3-3Al2O3 glass composition was fabricated via a melt quench process. The crystalline phase of BaTiO 3 in the glass matrix was achieved through heat treatment (650 °C for 2, 4 and 8 h). The characterization of the synthesized samples were analyzed through X-ray diffraction (XRD), Raman spectroscopy, scanning electron microscopy (SEM) and differential reflectance spectroscopy (DRS). The synthesized samples were then used as a piezocatalyst for degrading a model dye named Methylene Blue (MB) through piezocatalysis process. The glass-ceramic (heat treatment at 650 °C for 2 h) showed promising piezocatalytic activity by degrading ∼65% of the dye in 4 h under ultrasonication. Thus, the crystallization of the BaTiO3 phase in the 20.1Na2O-23.1BaO-23TiO 2-17.4SiO 2-7.6B2O3-5.8Fe2O3-3Al2O3 glass composition can be seen as a promising piezocatalyst for water pollutant removal, in addition to exhibiting antibacterial properties.